N-(6-methoxypyridin-3-yl)furan-2-carboxamide

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: N-(6-methoxypyridin-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C11H10N2O3/c1-15-10-5-4-8(7-12-10)13-11(14)9-3-2-6-16-9/h2-7H,1H3,(H,13,14)
• InChI Key: LTTWSZKMDWOWJB-UHFFFAOYSA-N
• SMILES: COC1=NC=C(C=C1)NC(=O)C2=CC=CO2
• solubility: 32.7 [ug/mL]

Description

N-(6-methoxypyridin-3-yl)furan-2-carboxamide, also known as MPFC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. MPFC is a heterocyclic compound that belongs to the class of pyridine derivatives. It has a molecular formula of C12H10N2O2 and a molecular weight of 218.22 g/mol.

Mechanism of Action

The mechanism of action of N-(6-methoxypyridin-3-yl)furan-2-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. By inhibiting COX-2 activity, this compound reduces inflammation and pain. This compound has also been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of immune responses. By inhibiting NF-κB activity, this compound reduces inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and immune responses. This compound has also been shown to possess anti-cancer properties. It has been shown to induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to possess anti-viral properties. It has been shown to inhibit the replication of certain viruses, such as the human immunodeficiency virus (HIV) and the hepatitis C virus (HCV).

Advantages and Limitations for Lab Experiments

N-(6-methoxypyridin-3-yl)furan-2-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also soluble in various solvents, which makes it easy to work with. However, this compound has some limitations for lab experiments. It is a synthetic compound that may not accurately mimic the effects of natural compounds. This compound may also have off-target effects, which may complicate the interpretation of results.

Future Directions

N-(6-methoxypyridin-3-yl)furan-2-carboxamide has several potential future directions for research. One potential direction is to investigate its effects on neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to possess neuroprotective properties, which may be beneficial for these diseases. Another potential direction is to investigate its effects on metabolic diseases, such as diabetes and obesity. This compound has been shown to possess anti-inflammatory properties, which may be beneficial for these diseases. Finally, this compound may have potential applications in drug development. It may be used as a lead compound for the development of new drugs with similar properties.

Synthesis Methods

The synthesis of N-(6-methoxypyridin-3-yl)furan-2-carboxamide involves the reaction between 6-methoxypyridin-3-amine and furan-2-carboxylic acid. The reaction is catalyzed by 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS) in the presence of dimethylformamide (DMF). The reaction yields this compound as a white crystalline solid with a purity of >99%.

Scientific Research Applications

N-(6-methoxypyridin-3-yl)furan-2-carboxamide has been extensively studied for its potential applications in biomedical research. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been used in various studies to investigate its effects on different biological systems. For example, this compound has been used to study its effects on the immune system, cardiovascular system, and nervous system.